Cas no 94677-31-3 (Ethanol,2-(9-octadecen-1-yloxy)-)
94677-31-3 structure
Product Name:Ethanol,2-(9-octadecen-1-yloxy)-
CAS No:94677-31-3
MF:C20H40O2
MW:312.530406951904
CID:814765
PubChem ID:5367702
Update Time:2025-04-19
Ethanol,2-(9-octadecen-1-yloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-(9-octadecen-1-yloxy)-
- 2-(octadec-9-enyloxy)ethanol
- EINECS 305-553-4
- SCHEMBL361745
- 94677-31-3
- 25190-05-0
- KWVPFECTOKLOBL-MDZDMXLPSA-N
- 2-trans-9-Octadecenyloxyethanol
- 2-[(9E)-9-Octadecenyloxy]ethanol #
- AKOS040744545
- 17367-07-6
- 2-[(E)-octadec-9-enoxy]ethanol
- Ethanol, 2-(9-octadecenyloxy)-, (E)-
-
- Inchi: 1S/C20H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-22-20-18-21/h9-10,21H,2-8,11-20H2,1H3/b10-9+
- InChI Key: KWVPFECTOKLOBL-MDZDMXLPSA-N
- SMILES: O(CCO)CCCCCCCC/C=C/CCCCCCCC
Computed Properties
- Exact Mass: 312.302831
- Monoisotopic Mass: 312.302831
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 18
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- XLogP3: 7.3
Experimental Properties
- Density: 0.877
- Boiling Point: 416.8°Cat760mmHg
- Flash Point: 158.1°C
- Refractive Index: 1.462
Ethanol,2-(9-octadecen-1-yloxy)- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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